Cas no 100959-29-3 (4,6-dimethylpyridine-3-carboxylic acid;hydrochloride)

• Product Name: 4,6-dimethylpyridine-3-carboxylic acid;hydrochloride
• CAS No: 100959-29-3
• CID: 4673159
• Update Time: 2025-10-29

4,6-dimethylpyridine-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethylpyridine-3-carboxylic acid;hydrochloride

Computed Properties

• Exact Mass: 187.040006g/mol
• Monoisotopic Mass: 187.040006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 187.62g/mol
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4,6-dimethylpyridine-3-carboxylic acid;hydrochloride

Introduction to 4,6-dimethylpyridine-3-carboxylic acid;hydrochloride (CAS No. 100959-29-3) and Its Emerging Applications in Chemical Biology

4,6-dimethylpyridine-3-carboxylic acid;hydrochloride, identified by the chemical abstracts service number 100959-29-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its hydrochloride salt form, has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular biology. The presence of both methyl substituents at the 4- and 6-positions of the pyridine ring, combined with a carboxylic acid group at the 3-position, endows this molecule with distinct chemical reactivity and biological interactions that make it a valuable candidate for further exploration.

The hydrochloride form of 4,6-dimethylpyridine-3-carboxylic acid enhances its solubility in aqueous solutions, making it more amenable for use in biochemical assays and pharmaceutical formulations. This solubility profile is particularly advantageous for applications such as high-throughput screening (HTS) and in vitro drug testing, where compatibility with various solvent systems is crucial. The compound’s stability under standard laboratory conditions further contributes to its utility as a building block in synthetic chemistry and as an intermediate in the synthesis of more complex molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds like pyridines in the development of novel therapeutic agents. 4,6-dimethylpyridine-3-carboxylic acid;hydrochloride has been investigated for its potential role as a scaffold in the design of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in the development of compounds that interact with enzymes involved in metabolic disorders and cancer biology. The carboxylic acid moiety provides a site for further functionalization, allowing chemists to tailor the molecule’s properties for specific biological targets.

In addition to its applications in drug discovery, 4,6-dimethylpyridine-3-carboxylic acid;hydrochloride has shown promise in materials science and catalysis. Its ability to act as a ligand or co-catalyst in organic transformations has been explored by researchers seeking efficient synthetic routes to complex organic molecules. The methyl groups at the 4- and 6-positions contribute to steric hindrance, which can be leveraged to control reaction outcomes and improve selectivity in catalytic processes. This dual functionality makes it a versatile tool for synthetic chemists working on diverse chemical transformations.

The compound’s relevance is further underscored by its incorporation into emerging technologies such as biosensors and molecular probes. Researchers are utilizing derivatives of 4,6-dimethylpyridine-3-carboxylic acid;hydrochloride to develop sensitive detection systems for environmental pollutants and biological markers. The pyridine core serves as an anchor for recognition elements, while the hydrochloride salt ensures stability and compatibility with biological matrices. Such applications highlight the compound’s broad utility beyond traditional pharmaceuticals.

From a computational chemistry perspective, 4,6-dimethylpyridine-3-carboxylic acid;hydrochloride has been subjected to detailed molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies have provided insights into how modifications at the 3-position can influence binding affinity and specificity. The results from these simulations have guided experimental efforts aimed at optimizing lead compounds for therapeutic use. This interdisciplinary approach underscores the importance of integrating computational methods with traditional wet chemistry techniques.

The synthesis of 4,6-dimethylpyridine-3-carboxylic acid;hydrochloride itself presents an interesting challenge due to its structural complexity. Modern synthetic methodologies have enabled more efficient routes to this compound compared to earlier approaches. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to achieve high yields with minimal byproducts. These advancements not only make large-scale production feasible but also open avenues for further derivatization and application development.

The safety profile of 4,6-dimethylpyridine-3-carboxylic acid;hydrochloride is another critical aspect that has been thoroughly evaluated through toxicological studies. Preliminary data suggest that the compound exhibits low toxicity when handled under controlled laboratory conditions. However, as with any chemical entity intended for biological use, comprehensive safety assessments are essential before proceeding to clinical applications. Collaborative efforts between chemists, biologists, and toxicologists are necessary to ensure that this compound can be safely integrated into future therapeutic strategies.

Looking ahead, the future prospects for 4,6-dimethylpyridine-3-carboxylic acid;hydrochloride are promising given its multifaceted utility across multiple scientific disciplines. Ongoing research aims to expand its applications into areas such as nanotechnology and green chemistry, where it could serve as a functional component in novel materials or catalysts. As our understanding of molecular interactions deepens, it is likely that this compound will continue to play a pivotal role in advancing both fundamental science and applied technologies.